2-Chloro-5-nitrobenzonitrile

• IUPAC Name: 2-chloro-5-nitrobenzonitrile
• InChI: InChI=1S/C7H3ClN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• InChI Key: ZGILLTVEEBNDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C#N)Cl
• Molecular Formula: C7H3ClN2O2
• DSSTOX Substance ID: DTXSID70937137
• Molecular Weight: 182.56 g/mol
• CAS No.: 16588-02-6

Description

2-Chloro-5-nitrobenzonitrile effectively conjugates with rat glutathione S-transferase (GST) isoenzymes and is an alternative model substrate in GST-research.

Scientific Research Applications

• Vibrational Spectra and Thermodynamics :

  • Rastogi et al. (2009) studied the vibrational spectra and thermodynamics of 2-Chloro-5-nitrobenzonitrile, providing insights into its molecular structure and behavior under different temperatures (Rastogi et al., 2009).

• Antimalarial and Antibacterial Effects :

  • Elslager et al. (1980) explored the antimalarial and antibacterial effects of compounds derived from 5-Chloro-2-nitrobenzonitrile, indicating potential pharmaceutical applications (Elslager et al., 1980).

• Proton Magnetic Resonance Spectra :

  • Wilshire (1967) investigated the proton magnetic resonance spectra of compounds containing the N-(2-Cyano-4-nitrophenyl) group, including this compound, for chemical analysis purposes (Wilshire, 1967).

• Vibrational Analysis :

  • Sert et al. (2013) conducted a vibrational analysis of 4-Chloro-3-nitrobenzonitrile, a related compound, which aids in understanding the molecular structure and vibrational properties of similar nitrobenzonitriles (Sert et al., 2013).

• Thermophysical Properties :

  • Jiménez et al. (2002) performed a thermophysical study on nitrobenzonitriles, including the 2-Chloro-5-nitro variant, to understand their behavior at different temperatures and their phase transitions (Jiménez et al., 2002).

• Crystal Structures :

  • Britton and Cramer (1996) determined the crystal structures of several o-nitrobenzonitriles, providing insights into the structural aspects that may be relevant for this compound (Britton & Cramer, 1996).

• Electron-Withdrawing Effects on Molecular Structure :

  • Graneek et al. (2018) explored the effects of electron-withdrawing groups on the molecular structure of nitrobenzonitriles, highlighting the impact of substituents on the phenyl ring (Graneek et al., 2018).

Safety and Hazards

2-Chloro-5-nitrobenzonitrile is classified as having acute toxicity, both through inhalation and dermal contact. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

2-Chloro-5-nitrobenzonitrile is known to effectively conjugate with rat glutathione S-transferase (GST) isoenzymes . GST isoenzymes play a crucial role in cellular detoxification by catalyzing the conjugation of glutathione to a wide variety of endogenous and exogenous electrophilic compounds.

Mode of Action

The compound interacts with GST isoenzymes, serving as an alternative model substrate in GST research

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the glutathione metabolic pathway. By interacting with GST isoenzymes, the compound potentially influences the detoxification processes within the cell .

Pharmacokinetics

It’s known that the compound has high gi absorption and is bbb permeant . It’s also a CYP1A2 inhibitor , which could impact its metabolism and bioavailability. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

The molecular and cellular effects of this compound’s action are largely tied to its interaction with GST isoenzymes. It serves as a model substrate in GST research, potentially affecting the detoxification processes within the cell .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility can affect its bioavailability and thus its efficacy . Additionally, factors such as pH and temperature could potentially influence the stability of the compound.

Synthesis routes and methods

Procedure details

Further, 2-chloro-5-nitrobenzamide (100 g) was added to dimethylformamide (240 ml) and pyridine (100 ml). To the mixture was dropwise added benzenesulfonyl chloride at room temperature with stirring, and the mixture was stirred at 145° C. for 3 h. The reaction mixture was ice-cooled, and water (240 ml) was added thereto. The precipitated crystals were recrystallized from hydrous ethanol to give 2-chloro-5-nitrobenzonitrile (81.3 g), melting point: 108–110° C.

Customer Q & A

Q1: What makes 2-chloro-5-nitrobenzonitrile a potentially useful model substrate in glutathione S-transferase (GST) research?

A1: Research suggests that this compound demonstrates favorable characteristics as a potential model substrate for studying GST enzymes. [] Specifically, it exhibits a sustained linear rate of glutathione (GSH) conjugate formation over an extended period compared to the commonly used substrate 1-chloro-2,4-dinitrobenzene. This extended linearity makes it easier to accurately monitor and quantify the enzymatic reaction over time. []

Q2: How do different rat GST isoenzymes interact with this compound?

A2: Studies investigating the enzyme kinetics of four different rat GST isoenzymes (representing three classes) with this compound revealed significant variations in their kinetic parameters (Km, kcat, and kcat/Km). [] Interestingly, all four isoenzymes showed efficient conjugation with this compound, suggesting it might be a broadly applicable substrate for studying various GST forms. []

Q3: Beyond enzyme kinetics, what other research has been conducted on this compound?

A3: Researchers have thoroughly investigated the vibrational characteristics of this compound using laser Raman and FTIR spectroscopy across various physical states (Nujol, KBr, liquid, and vapor). [] By conducting a normal coordinate analysis and employing previously determined force constants, unambiguous vibrational assignments were achieved for all fundamental molecular vibrations. Additionally, this study utilized the observed fundamental frequencies to calculate the molecule's ideal gas state thermodynamic functions across a temperature range of 200-1500 K. []